(2R)-2-(dimethylamino)-3,3-dimethylbutanoic acid
Description
The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number, InChI key, and SMILES string .
Molecular Structure Analysis
This involves examining the compound’s molecular geometry, bond lengths and angles, and other structural features. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the reactions the compound undergoes, its reactivity, and the conditions under which it reacts .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, optical activity, and others. Computational tools and databases can provide some of this information .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(dimethylamino)-3,3-dimethylbutanoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dimethylbut-2-ene", "dimethylamine", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "sodium chloride", "sodium sulfate", "methanol", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 2,3-dimethylbut-2-ene is reacted with dimethylamine in the presence of sodium borohydride to form (2R,3S)-2-(dimethylamino)-3,3-dimethylbutane.", "Step 2: The resulting product from step 1 is then hydrolyzed with acetic acid and hydrochloric acid to form (2R,3S)-2-(dimethylamino)-3,3-dimethylbutan-1-ol.", "Step 3: The product from step 2 is then oxidized with sodium chlorite and sodium hydroxide to form (2R)-2-(dimethylamino)-3,3-dimethylbutanal.", "Step 4: The product from step 3 is then reduced with sodium borohydride to form (2R)-2-(dimethylamino)-3,3-dimethylbutanol.", "Step 5: The product from step 4 is then oxidized with sodium chlorite and acetic acid to form (2R)-2-(dimethylamino)-3,3-dimethylbutanoic acid.", "Step 6: The final product is purified using a combination of methanol, ethyl acetate, and water." ] } | |
CAS RN |
1379440-74-0 |
Molecular Formula |
C8H17NO2 |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
